Cas no 340223-70-3 (N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine)

• Product Name: N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine
• CAS No: 340223-70-3
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5710895
• PubChem ID: 5350145
• Update Time: 2025-06-10

N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-({4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}methylidene)hydroxylamine
• BIM-0047880.P001
• EN300-05932
• STK079788
• SR-01000479749-1
• AKOS000333537
• (NE)-N-[[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methylidene]hydroxylamine
• Z49568707
• SR-01000479749
• 4-(4-Chloro-benzyloxy)-3-methoxy-benzaldehyde oxime
• 4-[(4-chlorobenzyl)oxy]-3-methoxybenzaldehyde oxime
• (E)-1-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-N-hydroxymethanimine
• CHEMBL3208732
• 340223-70-3
• (E)-N-({4-[(4-CHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE)HYDROXYLAMINE
• HMS1371K14
• N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine

• Inchi： 1S/C15H14ClNO3/c1-19-15-8-12(9-17-18)4-7-14(15)20-10-11-2-5-13(16)6-3-11/h2-9,18H,10H2,1H3/b17-9+
• InChI Key： GOJBOTXFJSHHLA-RQZCQDPDSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(/C=N/O)=CC=1OC

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51Ų

Additional information on N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine

Professional Introduction to N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine (CAS No. 340223-70-3)

N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine, with the CAS number 340223-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. The presence of multiple functional groups, including hydroxylamine and aromatic rings with substituents, makes it a versatile scaffold for further chemical modifications and derivatization.

The< strong>N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine molecule features a central methyleneidene bridge connected to a hydroxylamine moiety, which is flanked by two aromatic rings. The first aromatic ring is a chlorophenyl group substituted with a methoxy group at the para position, while the second aromatic ring is a methoxyphenyl group also bearing a methoxy substituent at the meta position. This specific arrangement of functional groups imparts unique electronic and steric properties to the compound, making it an attractive candidate for various chemical and biological studies.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymatic pathways involved in disease progression. The< strong>hydroxylamine moiety in N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine is particularly noteworthy, as hydroxylamine derivatives have been widely explored for their potential to interact with biological targets such as kinases, phosphodiesterases, and other enzymes relevant to cancer and inflammatory diseases. The< strong>4-(4-chlorophenyl)methoxy-3-methoxyphenyl group provides additional opportunities for selective binding and modulating enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies using molecular dynamics simulations have shown that N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine can form stable interactions with target proteins through hydrogen bonding, hydrophobic interactions, and π-stacking effects. These insights have guided the design of more potent and selective analogs with improved pharmacokinetic properties.

The synthesis of N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine involves multi-step organic reactions, typically starting from readily available aromatic precursors. Key steps include formylation reactions to introduce the methyleneidene bridge, followed by nucleophilic substitution or condensation reactions to incorporate the hydroxylamine group. The presence of electron-donating methoxy groups enhances the reactivity of the aromatic rings, facilitating these transformations under mild conditions.

In vitro studies have begun to uncover the biological activity of N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine. Initial experiments suggest that this compound exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. The< strong>hydroxylamine moiety appears to play a crucial role in modulating enzyme activity by interfering with critical catalytic residues or binding pockets. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The structural features of N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine also make it a valuable tool for biochemical research. Its ability to interact with specific biological targets allows researchers to probe enzyme function and develop new methodologies for studying protein-ligand interactions. Additionally, the compound's stability under various experimental conditions makes it suitable for high-throughput screening assays aimed at identifying novel drug candidates.

The future prospects for N-({4-(4-chlorophenyl)methoxy-3-methoxyphenyl}methylidene)hydroxylamine are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new derivatives. By leveraging advances in synthetic organic chemistry and biotechnology, scientists hope to develop more effective therapeutic agents based on this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.